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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-3-furaldehyde

CAS No.: 157836-53-8

Cat. No.: B127616

Get Quote

Executive Summary
In the synthesis and characterization of substituted furans, distinguishing between

regioisomers is critical for validating chemical identity. This guide focuses on 5-methyl-2-
phenyl-3-furaldehyde and its isomers.

The primary isomer synthesized via standard electrophilic aromatic substitution (Vilsmeier-

Haack) is 2-methyl-5-phenyl-3-furaldehyde (often chemically equivalent to the target depending

on numbering conventions), which presents as a solid with a melting point of 49–51 °C. This

distinguishes it significantly from its liquid analogs (e.g., 5-methylfurfural) and lower-melting

regioisomers (e.g., 5-phenyl-2-furaldehyde).

Chemical Identity & Nomenclature Analysis
Confusion often arises in the nomenclature of 2,5-disubstituted-3-furaldehydes due to the

symmetry of the furan core before substitution. It is vital to define the isomers based on the

position of the aldehyde group relative to the methyl and phenyl substituents.
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The Core Isomers
Isomer A (Major Product): 2-Methyl-5-phenyl-3-furaldehyde

Structure: The aldehyde (-CHO) group is at position 3, adjacent to the Methyl group (at

position 2). The Phenyl group is at position 5.[1][2]

Formation: Favored in Vilsmeier-Haack formylation because the methyl group (+I effect)

activates the adjacent

-position (C3) more effectively than the phenyl group activates its adjacent

-position (C4).

State: Solid at room temperature.

Isomer B (Minor/Regioisomer): 5-Methyl-2-phenyl-3-furaldehyde[3]

Structure: The aldehyde (-CHO) group is at position 3, adjacent to the Phenyl group (at

position 2). The Methyl group is at position 5.[2][4][5][6]

Formation: Sterically hindered by the bulky phenyl ring; typically a minor byproduct or

requires specific directed synthesis.

State: Often isolated as an oil or low-melting solid due to steric disruption of crystal

packing.

Melting Point Comparison Data
The following table aggregates experimental data to assist in the identification of the target

compound against common isomers and impurities.
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Compound
Name

Structure
Description

Melting Point
(°C)

Physical Form
Key
Identification
Note

2-Methyl-5-

phenyl-3-

furaldehyde

CHO adjacent to

Methyl
49 – 51

Light Yellow

Solid

Target Product.

Distinct sharp

MP.

5-Phenyl-2-

furaldehyde

CHO at C2 (no

methyl at C3)
29 – 33

Low-Melting

Solid/Oil

Common starting

material impurity.

5-Methyl-2-

furaldehyde

CHO at C2,

Methyl at C5
- (BP: 187 °C) Liquid

"5-Methylfurfural"

- Liquid at RT.

2-Phenyl-5-

methyl-4-

furaldehyde

Equivalent to

Isomer B
< 25 (Est.) Oil / Liquid

Likely liquid due

to steric twist of

phenyl.

Technical Insight: The melting point of 49–51 °C for the major isomer is a reliable purity

indicator. A depressed melting point (e.g., 35–40 °C) often indicates contamination with the

unreacted precursor (2-phenyl-5-methylfuran) or the presence of the minor regioisomer.

Experimental Protocols
Protocol A: Synthesis & Purification (Vilsmeier-Haack)
Objective: Selectively synthesize the solid isomer (Isomer A) and purify it to constant melting

point.

Reagent Preparation: In a dry flask, cool DMF (3.0 eq) to 0 °C. Dropwise add POCl

(1.2 eq) under

atmosphere. Stir for 30 min to generate the Vilsmeier salt (white precipitate may form).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Addition: Dissolve 2-phenyl-5-methylfuran (1.0 eq) in minimal DMF and add slowly

to the Vilsmeier reagent, maintaining temperature < 10 °C.

Reaction: Warm to 80 °C and stir for 4 hours. The solution typically turns dark red/brown.

Hydrolysis & Workup: Pour the reaction mixture into crushed ice/sodium acetate solution

(buffered pH ~5-6). Stir vigorously for 1 hour to hydrolyze the iminium intermediate.

Isolation: Extract with ethyl acetate (3x). Wash organic layer with brine and water. Dry over

and concentrate.

Purification (Critical): The crude oil will solidify upon standing or chilling.

Recrystallization Solvent: Ethanol/Water (9:1) or Hexane/Ethyl Acetate.

Procedure: Dissolve crude solid in hot ethanol. Add water until turbid. Cool slowly to 4 °C.

Collect light yellow needles.

Validation: Dry crystals in a vacuum desiccator before MP determination.

Protocol B: Melting Point Determination
Objective: Accurate determination using the capillary method.

Sample Prep: Grind the dried solid into a fine powder. Fill a capillary tube to a height of 2-3

mm. Compact the sample by tapping.

Apparatus: Use a calibrated melting point apparatus (e.g., Buchi or Stuart).

Ramp Rate:

Fast Ramp (10 °C/min) to 40 °C.

Slow Ramp (1 °C/min) from 40 °C to 55 °C.

Observation: Record
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(first liquid drop) and

(complete melt).

Acceptance Criteria: Range

2 °C (e.g., 49.5 – 51.0 °C).

Mechanistic & Structural Visualization
Synthesis Pathway & Regioselectivity
The following diagram illustrates why Isomer A is the major product, leading to the observed

solid form.

2-Phenyl-5-methylfuran
(Substrate)

Vilsmeier Reagent
(POCl3 + DMF)

Transition State A
(Attack at C3, adj. to Methyl)

Lower Energy (Activated by +I)Major Pathway

Transition State B
(Attack at C4, adj. to Phenyl)

Higher Energy (Steric Hindrance)

Minor Pathway

Isomer A (Major)
2-Methyl-5-phenyl-3-furaldehyde

MP: 49-51 °C (Solid)

Hydrolysis

Isomer B (Minor)
5-Methyl-2-phenyl-3-furaldehyde

(Liquid/Oil)

Hydrolysis

Click to download full resolution via product page

Caption: Regioselective Vilsmeier-Haack formylation favoring the C3 position due to electronic

activation by the methyl group.

Melting Point Determination Workflow
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Sample Preparation
(Dry & Grind to Fine Powder)

Capillary Loading
(2-3 mm height, Compacted)

Rapid Heating
(10°C/min to 40°C)

Slow Heating Phase
(1°C/min to 55°C)

Observe Phase Transition

Range 49-51°C
(Pure Isomer A)

Sharp Melt

Range < 45°C or Wide Range
(Impure / Isomer Mixture)

Premature/Broad Melt
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Caption: Standardized workflow for validating the melting point of 2-methyl-5-phenyl-3-

furaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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